![molecular formula C15H15N3O3 B4077120 N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide](/img/structure/B4077120.png)
N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide
Overview
Description
N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide, commonly known as MPNP, is a chemical compound that has been widely studied for its potential use in scientific research. MPNP is a selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. In
Mechanism of Action
MPNP selectively inhibits N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide, which is involved in DNA repair processes. When this compound is inhibited, DNA damage is not repaired, leading to cell death. MPNP has been shown to be particularly effective in cancer cells that have defects in DNA repair mechanisms, such as those with mutations in the BRCA genes.
Biochemical and Physiological Effects:
MPNP has been shown to have several biochemical and physiological effects. In cancer cells, MPNP induces DNA damage and inhibits cell growth and proliferation. MPNP has also been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using MPNP in lab experiments is its selectivity for N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide, which allows for specific targeting of DNA repair processes. However, MPNP can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, the synthesis of MPNP can be time-consuming and expensive, which can be a limitation for some research groups.
Future Directions
There are several future directions for research on MPNP. One area of interest is the development of more efficient synthesis methods for MPNP, which could increase its availability for research purposes. Additionally, further studies are needed to fully understand the biochemical and physiological effects of MPNP and its potential use in the treatment of neurodegenerative diseases. Finally, research is needed to identify potential combination therapies that could enhance the efficacy of MPNP in cancer treatment.
Scientific Research Applications
MPNP has been used in various scientific research applications, particularly in the field of cancer research. N-(6-methyl-2-pyridinyl)-2-(4-nitrophenyl)propanamide inhibitors, such as MPNP, have been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. MPNP has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's.
Properties
IUPAC Name |
N-(6-methylpyridin-2-yl)-2-(4-nitrophenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-10-4-3-5-14(16-10)17-15(19)11(2)12-6-8-13(9-7-12)18(20)21/h3-9,11H,1-2H3,(H,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDEWFJDQIBLKEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C(C)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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